Cas no 5747-07-9 (3,5-Hexadien-1-ol)

• Product Name: 3,5-Hexadien-1-ol
• CAS No: 5747-07-9
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 345256
• PubChem ID: 5314828
• Update Time: 2025-04-19

3,5-Hexadien-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadien-1-ol
• 3,5-Hexadien-1-ol, (3E)-
• (3E)-hexa-3,5-dien-1-ol
• EN300-371808
• ghl.PD_Mitscher_leg0.1006
• 5747-07-9
• 3,5-hexadienol
• 73670-87-8
• CS-0530524
• (e)-hexa-3,5-dien-1-ol

• Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h2-4,7H,1,5-6H2/b4-3+
• InChI Key： SAXBDVYNGGCITG-ONEGZZNKSA-N
• SMILES： OCC/C=C/C=C

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23